Cas no 119738-13-5 (1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group at the 3-position and a hydroxyethyl moiety at the 5-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxadiazole ring contributes to its metabolic stability, while the hydroxyl group enhances solubility and provides a handle for further functionalization. Its balanced lipophilicity and polarity make it suitable for applications requiring precise molecular tuning. The compound’s synthetic versatility and robust stability under various conditions underscore its utility in medicinal chemistry and material science research.

119738-13-5 structure
Product name:1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
- 1,2,4-Oxadiazole-5-methanol,a,3-dimethyl-
- CS-0200421
- 119738-13-5
- E82390
- Z1124735945
- 1,2,4-Oxadiazole-5-methanol,alpha,3-dimethyl-(9ci)
- EN300-73549
- SCHEMBL9449738
- AKOS012650509
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol
- 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
-
- Inchi: InChI=1S/C5H8N2O2/c1-3(8)5-6-4(2)7-9-5/h3,8H,1-2H3
- InChI Key: IZIZOMNWXFKESX-UHFFFAOYSA-N
- SMILES: CC(C1ON=C(C)N=1)O
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 59.2A^2
Experimental Properties
- PSA: 59.15
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-73549-10.0g |
1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol |
119738-13-5 | 95% | 10g |
$2638.0 | 2023-05-03 | |
Chemenu | CM488580-1g |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 97% | 1g |
$602 | 2023-02-18 | |
Aaron | AR0099BF-2.5g |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 2.5g |
$1678.00 | 2025-01-23 | |
Aaron | AR0099BF-100mg |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 100mg |
$303.00 | 2025-01-23 | |
Aaron | AR0099BF-500mg |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 500mg |
$685.00 | 2025-01-23 | |
Aaron | AR0099BF-250mg |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 250mg |
$423.00 | 2025-01-23 | |
A2B Chem LLC | AE30879-2.5g |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 95% | 2.5g |
$2156.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1271091-500mg |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol |
119738-13-5 | 97% | 500mg |
¥11232.00 | 2024-08-09 | |
A2B Chem LLC | AE30879-100mg |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 95% | 100mg |
$406.00 | 2024-04-20 | |
A2B Chem LLC | AE30879-500mg |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 95% | 500mg |
$893.00 | 2024-04-20 |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Related Literature
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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2. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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